Cas no 1194765-43-9 (6,6,6-trifluorohexan-3-one)

• Product Name: 6,6,6-trifluorohexan-3-one
• CAS No: 1194765-43-9
• MF: C₆H₉F₃O
• MW: 154.130272626877
• CID: 4576815
• Update Time: 2025-08-01

6,6,6-trifluorohexan-3-one Chemical and Physical Properties

Names and Identifiers

• 6,6,6-trifluorohexan-3-one

• Inchi： 1S/C6H9F3O/c1-2-5(10)3-4-6(7,8)9/h2-4H2,1H3
• InChI Key： LKEYHSAKBVEOJQ-UHFFFAOYSA-N
• SMILES： CCC(=O)CCC(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6,6,6-trifluorohexan-3-one

Introduction to 6,6,6-trifluorohexan-3-one (CAS No. 1194765-43-9)

6,6,6-trifluorohexan-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 1194765-43-9, is a fluorinated ketone with significant applications in the field of organic synthesis and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which impart unique electronic and steric properties, making it a valuable intermediate in the development of fine chemicals and biologically active agents.

The structural motif of 6,6,6-trifluorohexan-3-one consists of a six-carbon chain with three fluorine substituents at the terminal positions and a carbonyl group located at the third carbon. This specific arrangement enhances its reactivity and makes it a versatile building block for constructing more complex molecular frameworks. The fluorine atoms contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design and development.

In recent years, 6,6,6-trifluorohexan-3-one has garnered attention in the pharmaceutical industry due to its role as a precursor in the synthesis of fluorinated analogs of therapeutic agents. Fluorinated compounds often exhibit improved pharmacokinetic properties, such as enhanced bioavailability and prolonged half-life, which are highly desirable in drug formulations. The compound's ability to serve as a chiral building block has also been explored in the synthesis of enantiomerically pure pharmaceuticals, where stereochemical control is paramount.

One of the most compelling aspects of CAS No. 1194765-43-9 is its utility in the preparation of fluorinated heterocycles. Heterocyclic compounds are ubiquitous in medicinal chemistry, forming the backbone of numerous drugs used to treat a wide range of diseases. The incorporation of fluorine into these heterocycles can modulate their biological activity and selectivity. For instance, studies have demonstrated that fluoro-substituted pyrroles and pyrimidines exhibit enhanced binding affinity to biological targets compared to their non-fluorinated counterparts.

Recent advancements in synthetic methodologies have further expanded the applications of 6,6,6-trifluorohexan-3-one. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated transformations, have enabled efficient functionalization of this compound. These techniques allow for the introduction of additional substituents at strategic positions within the molecule, facilitating the construction of increasingly complex structures with tailored properties.

The role of CAS No. 1194765-43-9 in material science is also noteworthy. Fluorinated ketones like this one can be used as monomers or intermediates in polymer synthesis. The presence of fluorine imparts thermal stability and chemical resistance to polymers, making them suitable for high-performance applications such as coatings and adhesives. Additionally, fluorinated ketones have been investigated as precursors for liquid crystals and organic electronic materials due to their ability to form ordered molecular assemblies.

In academic research, 6,6,6-trifluorohexan-3-one has been employed as a substrate for studying enzyme catalysis and mechanistic chemistry. The reactivity of the carbonyl group and the influence of fluorine on nearby functionalities provide insights into reaction pathways and transition state structures. Such studies contribute to our fundamental understanding of organic transformations and can inform the development of more efficient synthetic strategies.

The pharmaceutical industry has leveraged CAS No. 1194765-43-9 in the discovery and optimization of novel therapeutic agents. By modifying its structure or using it as a scaffold for drug design, researchers have identified compounds with potential applications in oncology, infectious diseases, and central nervous system disorders. The ability to fine-tune biological activity through structural manipulation underscores the importance of this compound in modern drug discovery efforts.

From an environmental perspective, the use of fluorinated compounds raises important considerations regarding their degradation and persistence. However, advancements in green chemistry have led to more sustainable synthetic routes that minimize waste and hazardous byproducts. Efforts are ongoing to develop methodologies that reduce reliance on traditional fluorination techniques while maintaining high yields and purity standards.

The future prospects for 6,6,6-trifluorohexan-3-one are promising, with ongoing research exploring new synthetic applications and expanding its utility across multiple disciplines. As our understanding of molecular interactions deepens and new technologies emerge, this compound will likely continue to play a pivotal role in advancing chemical synthesis and drug development.